Cas no 379257-04-2 (3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid)
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonylamino)-benzoic acid
- 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
- CS-0220291
- 3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)benzoic acid
- CHEMBL5491299
- AKOS000811752
- 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoic acid
- 379257-04-2
- Oprea1_340697
- 3-(2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamido)benzoic acid
- G34670
- Z45636575
- EN300-06273
- F1143-2058
- 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoicacid
- 3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
- C15H13NO6S
- AF-399/15032014
- 850-386-7
-
- Inchi: 1S/C15H13NO6S/c17-15(18)10-2-1-3-11(8-10)16-23(19,20)12-4-5-13-14(9-12)22-7-6-21-13/h1-5,8-9,16H,6-7H2,(H,17,18)
- InChI Key: ZOJIHMPEOUAVKG-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)OCCO2)(NC1C=CC=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 335.04635831Da
- Monoisotopic Mass: 335.04635831Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 110Ų
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-50mg |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 50mg |
¥1728.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-100mg |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 100mg |
¥1425.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-250mg |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 250mg |
¥2318.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-500mg |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 500mg |
¥3775.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-1g |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 1g |
¥6912.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-2.5g |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 2.5g |
¥12670.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-5g |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 5g |
¥18718.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290961-10g |
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid |
379257-04-2 | 95% | 10g |
¥27739.00 | 2024-05-16 | |
| Enamine | EN300-06273-0.05g |
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid |
379257-04-2 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-06273-0.1g |
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid |
379257-04-2 | 95.0% | 0.1g |
$66.0 | 2025-03-21 |
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2)
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both a benzodioxine ring and a benzoic acid moiety in its structure makes it a promising candidate for further exploration in drug development and material science.
In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with heterocyclic frameworks. This trend is reflected in the increasing number of searches for terms like "sulfonamide applications in medicine" and "benzodioxine derivatives in drug design." The compound 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid aligns perfectly with these research interests, as it combines the pharmacophoric features of both sulfonamides and benzodioxines.
The synthesis of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid typically involves multi-step organic reactions, including sulfonylation and coupling processes. Researchers often inquire about "synthetic routes for benzodioxine sulfonamides" or "optimization of benzoic acid derivatives synthesis," highlighting the technical challenges associated with such compounds. The purity and yield of this compound are critical factors, especially when considering its potential use in high-value applications.
From a pharmacological perspective, the benzodioxine-sulfonamide hybrid structure offers intriguing possibilities. Recent studies have explored the "biological activity of sulfonamides with aromatic systems," a topic that frequently appears in academic literature and patent filings. The 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid molecule, with its balanced lipophilicity and hydrogen-bonding capacity, could potentially interact with various biological targets, making it a subject of ongoing investigation in medicinal chemistry.
In the context of material science, compounds like 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid are being examined for their potential in creating advanced polymeric materials. Searches for "sulfonamide-containing polymers" and "benzodioxine-based materials" have increased significantly, reflecting the interdisciplinary nature of this research area. The compound's ability to form stable hydrogen bonds and its aromatic character make it an interesting building block for functional materials.
Analytical characterization of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's structure and purity, topics that often appear in search queries like "analytical methods for sulfonamide characterization" and "quality control of benzodioxine derivatives." The reliable identification of this compound is essential for its proper application in various fields.
The stability and storage conditions of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid are another area of practical importance. Researchers frequently search for information on "long-term stability of sulfonamide compounds" and "proper storage of benzoic acid derivatives." Understanding these aspects is crucial for maintaining the compound's integrity during transportation and storage, especially when used in sensitive applications.
Looking toward future developments, 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid represents an interesting case study in the design of multifunctional organic molecules. The growing interest in "structure-activity relationships of sulfonamides" and "molecular modification strategies for benzodioxines" suggests that this compound will continue to be relevant in chemical research. Its unique combination of structural elements offers numerous possibilities for further modification and optimization.
In conclusion, 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2) stands as a compelling example of modern organic chemistry's potential to create sophisticated molecular architectures. As research into sulfonamide chemistry and benzodioxine applications continues to evolve, this compound is likely to remain at the forefront of scientific inquiry, bridging the gap between fundamental research and practical applications in various technological fields.
379257-04-2 (3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)